
Technical Monograph: -Cyclopropylbenzyl
Alcohol[1]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: alpha-Cyclopropylbenzyl alcohol

CAS No.: 63226-80-2

Cat. No.: B7771042

Get Quote

CAS Registry Number: 1007-03-0 IUPAC Name: Cyclopropyl(phenyl)methanol Synonyms:

-Cyclopropylbenzenemethanol; Phenylcyclopropylcarbinol[1]

Executive Summary
-Cyclopropylbenzyl alcohol is a secondary alcohol featuring a cyclopropyl group directly
attached to the benzylic carbon. This structural motif renders the molecule chemically distinct
due to the conjugation between the cyclopropyl "banana bonds" (Walsh orbitals) and the
benzylic

-system. In drug discovery, it serves as a high-value chiral building block, offering metabolic
stability superior to isopropyl bioisosteres and providing conformational constraints that
enhance receptor binding affinity.

Physicochemical Profile
The compound presents as a clear, colorless liquid at room temperature. Its physical constants

reflect the significant lipophilicity imparted by the phenyl and cyclopropyl domains.
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Property Value Note

Molecular Formula

Molecular Weight 148.20 g/mol

Boiling Point 130–135 °C @ 18 mmHg

Density 1.037 g/mL @ 25 °C

Refractive Index (

)
1.540

Solubility

Soluble in organic solvents

(DCM, THF, MeOH); sparingly

soluble in water.[2]

pKa ~14.3 Predicted (Secondary alcohol)

Spectroscopic Signature (Diagnostic)
H NMR (CDCl

): The cyclopropyl protons exhibit characteristic high-field signals.

7.25–7.45 (m, 5H, Ar-H)

4.05 (d,

Hz, 1H, CH-OH)

1.15–1.25 (m, 1H, Cyclopropyl CH)

0.35–0.65 (m, 4H, Cyclopropyl CH

)

C NMR: Distinctive signals for the benzylic carbon (~75-78 ppm) and high-field cyclopropyl
carbons (~15-18 ppm for CH, ~2-4 ppm for CH

).
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Synthetic Methodologies
Two primary routes are employed for the synthesis of

-cyclopropylbenzyl alcohol, chosen based on the availability of precursors and stereochemical
requirements.

Method A: Grignard Addition (Nucleophilic Addition)
This is the preferred laboratory-scale method, utilizing the nucleophilic attack of

cyclopropylmagnesium bromide on benzaldehyde.

Protocol:

Reagent Prep: Generate cyclopropylmagnesium bromide (0.5 M in THF) from cyclopropyl

bromide and Mg turnings under

atmosphere.

Addition: Cool the Grignard solution to 0 °C. Add benzaldehyde (1.0 equiv) dropwise over 30

minutes.

Reaction: Allow to warm to room temperature and stir for 2 hours.

Quench: Carefully quench with saturated aqueous

at 0 °C.

Workup: Extract with

, wash with brine, dry over

, and concentrate.

Purification: Distillation under reduced pressure or flash chromatography (Hexanes/EtOAc).

Method B: Ketone Reduction
Reduction of cyclopropyl phenyl ketone offers a milder route, particularly useful when

enantioselective reduction (e.g., using CBS catalysts) is required to generate chiral alcohols.
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Protocol:

Dissolution: Dissolve cyclopropyl phenyl ketone (10 mmol) in MeOH (30 mL).

Reduction: Add

(1.5 equiv) in portions at 0 °C.

Completion: Stir for 1 hour; monitor disappearance of ketone by TLC.

Workup: Evaporate MeOH, redissolve residue in

, wash with water, and dry.
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Figure 1: Synthetic pathways accessing

-cyclopropylbenzyl alcohol via Grignard addition or Ketone reduction.

Reactivity & Mechanism: The Cationic Manifold
The defining chemical feature of

-cyclopropylbenzyl alcohol is its behavior under acidic conditions. The resulting carbocation is
not a static entity but exists on a delocalized potential energy surface involving the bisected
cyclopropylcarbinyl cation, the cyclobutyl cation, and the homoallyl cation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b7771042/docs?utm_src=pdf-body-img#technical-monograph-cyclopropylbenzyl-alcohol-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771042?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Cyclopropylcarbinyl Rearrangement
Upon protonation and loss of water (e.g., with Lucas reagent or

), the formed cation is stabilized by the phenyl ring, but the strain of the cyclopropyl ring drives
rearrangement.

Kinetic Product: Direct substitution (retention/inversion) is competitive due to phenyl

stabilization.

Thermodynamic Product: Ring opening to the homoallyl derivative (4-phenyl-3-butenyl

derivatives) or ring expansion to cyclobutyl derivatives.

Critical Handling Note: Unlike simple benzyl alcohols, this compound is acid-sensitive.

Exposure to strong Brønsted or Lewis acids without nucleophilic trapping agents will lead to

rapid isomerization to homoallylic olefins.
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Figure 2: The cationic manifold. The phenyl group stabilizes the initial cation, but acid catalysis

promotes equilibrium with ring-opened homoallylic species.

Applications in Medicinal Chemistry
Researchers utilize the

-cyclopropylbenzyl moiety to modulate DMPK (Drug Metabolism and Pharmacokinetics)
properties:

Metabolic Stability: The cyclopropyl group is resistant to hydrogen atom abstraction by

Cytochrome P450 enzymes compared to isopropyl or ethyl groups, effectively blocking

metabolic "soft spots."

Bioisosterism: It serves as a phenyl bioisostere in certain contexts, reducing molecular

weight while maintaining lipophilic bulk.

Conformational Locking: The rigid geometry of the cyclopropyl ring restricts the rotation of

the benzylic bond, potentially locking the pharmacophore in a bioactive conformation.

Safety & Handling
Hazards: Classified as Irritant (Skin/Eye) and Harmful if Swallowed.

Storage: Store in a cool, dry place under inert atmosphere (

or Ar). The compound is stable at room temperature but should be protected from strong
acids to prevent degradation.

Disposal: Dispose of as organic hazardous waste. Do not discharge into drains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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